N-(2-fluorophenyl)-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C19H15F2N5O3/c20-12-5-7-13(8-6-12)24-9-10-25-17(28)18(29)26(23-19(24)25)11-16(27)22-15-4-2-1-3-14(15)21/h1-8H,9-11H2,(H,22,27)
• InChI Key: HFRJPVQOQVVJGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C19H15F2N5O3
• Molecular Weight: 399.4 g/mol
• CAS No.: 941917-49-3

Description

N-(2-fluorophenyl)-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15F2N5O3 and its molecular weight is 399.358. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiproliferative Activities

Compounds related to the specified chemical structure have been studied for their antimicrobial and antiproliferative activities. For instance, a study demonstrated that certain derivatives exhibited inhibitory influence on breast and liver cancer cells, surpassing the effectiveness of the reference drug doxorubicin (Fahim et al., 2021). Similarly, other research has indicated the potential of fluorine-substituted triazines as antimicrobial agents against various bacterial strains (Alharbi & Alshammari, 2019).

Anticancer Properties

Several studies have focused on the anticancer properties of fluorine-containing triazinones. Research has shown that these compounds exhibit promising activity against different cancer cell lines, indicating their potential as therapeutic agents (Holla, Bhat, & Shetty, 2003). In another study, fluorinated 1,2,4-triazinothiadiazolones were evaluated for their potential as anthelmintic drugs (Makki, Rahman, & Ali, 2015).

Enzyme Inhibition and Tyrosinase Activity

Research on related compounds has shown that some derivatives exhibit inhibitory activity against enzymes like tyrosinase, suggesting their potential use in the treatment of conditions like melanogenesis (Hassan et al., 2022).

Antifungal and Apoptotic Effects

Some compounds within this class have been studied for their antifungal properties, demonstrating effectiveness against various Candida species. Additionally, their apoptotic effects on these fungi have been noted, indicating their potential as antifungal agents (Çavușoğlu, Yurttaş, & Cantürk, 2018).

Antioxidant and Anticancer Effects

Research has also explored the antioxidant properties of triazolo-thiadiazoles, finding that some compounds exhibit significant cytotoxic effects on cancer cell lines like HepG2, indicating their potential use as anticancer agents (Sunil et al., 2010).